Cas no 62487-36-9 (Methanone, [1-(methoxymethyl)-1H-imidazol-2-yl](3-methylphenyl)-)
62487-36-9 structure
Product Name:Methanone, [1-(methoxymethyl)-1H-imidazol-2-yl](3-methylphenyl)-
CAS No:62487-36-9
MF:C13H14N2O2
MW:230.262463092804
CID:443062
PubChem ID:12324711
Update Time:2025-04-19
Methanone, [1-(methoxymethyl)-1H-imidazol-2-yl](3-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- Methanone, [1-(methoxymethyl)-1H-imidazol-2-yl](3-methylphenyl)-
- [1-(methoxymethyl)imidazol-2-yl]-(3-methylphenyl)methanone
- [1-(Methoxymethyl)-1H-imidazol-2-yl](3-methylphenyl)methanone
- 62487-36-9
- DTXSID40489214
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- Inchi: 1S/C13H14N2O2/c1-10-4-3-5-11(8-10)12(16)13-14-6-7-15(13)9-17-2/h3-8H,9H2,1-2H3
- InChI Key: IZSNJQYBLXMEKT-UHFFFAOYSA-N
- SMILES: O(C)CN1C=CN=C1C(C1C=CC=C(C)C=1)=O
Computed Properties
- Exact Mass: 230.10562
- Monoisotopic Mass: 230.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 44.1Ų
Experimental Properties
- PSA: 44.12
Methanone, [1-(methoxymethyl)-1H-imidazol-2-yl](3-methylphenyl)- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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